![molecular formula C11H20ClNO2 B6181207 1-[(cyclohexylamino)methyl]cyclopropane-1-carboxylic acid hydrochloride CAS No. 2613381-54-5](/img/no-structure.png)
1-[(cyclohexylamino)methyl]cyclopropane-1-carboxylic acid hydrochloride
Overview
Description
“1-[(cyclohexylamino)methyl]cyclopropane-1-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 2613381-54-5 . It has a molecular weight of 233.74 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H19NO2.ClH/c13-10(14)11(6-7-11)8-12-9-4-2-1-3-5-9;/h9,12H,1-8H2,(H,13,14);1H . This indicates the molecular structure of the compound.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(cyclohexylamino)methyl]cyclopropane-1-carboxylic acid hydrochloride involves the reaction of cyclohexylamine with cyclopropanecarboxylic acid followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": ["Cyclohexylamine", "Cyclopropanecarboxylic acid", "Hydrochloric acid"], "Reaction": ["Step 1: Cyclohexylamine is added dropwise to a solution of cyclopropanecarboxylic acid in a suitable solvent such as dichloromethane or ethyl acetate at room temperature.", "Step 2: The reaction mixture is stirred at room temperature for several hours until completion.", "Step 3: The resulting product is isolated by filtration and washed with a suitable solvent.", "Step 4: The product is then treated with hydrochloric acid to obtain the final product, 1-[(cyclohexylamino)methyl]cyclopropane-1-carboxylic acid hydrochloride."] } | |
| 2613381-54-5 | |
Molecular Formula |
C11H20ClNO2 |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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